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Compound of Interest

Compound Name: Dodeclonium Bromide

Cat. No.: B097659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodeclonium Bromide (CAS: 15687-13-5) is a quaternary ammonium compound (QAC)

recognized for its antiseptic and antimicrobial properties.[1][2] It is a cationic surfactant

structurally identified as [2-(4-Chloro-phenoxy)-ethyl]-dodecyl-dimethyl-ammonium bromide.[1]

While its primary established use is as a topical antiseptic, its broader research applications are

not extensively documented in publicly available scientific literature. These application notes

provide a framework for formulating and studying Dodeclonium Bromide in a research setting,

drawing upon the general characteristics of QACs.

Note: The following protocols and data are based on the general properties of quaternary

ammonium compounds. Specific experimental data and optimized protocols for Dodeclonium
Bromide are limited in published research. Researchers should treat these as starting points

and optimize them for their specific experimental needs.

Physicochemical Properties and Formulation
A summary of the key physicochemical properties of Dodeclonium Bromide is presented in

Table 1.
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Property Value Reference

CAS Number 15687-13-5 [1][3]

Molecular Formula C22H39BrClNO [3][4]

Molecular Weight 448.91 g/mol [4]

Synonyms

GR-412, Dodecaonium

Bromide, [2-(4-Chloro-

phenoxy)-ethyl]-dodecyl-

dimethyl-ammonium bromide

[1]

For research applications, Dodeclonium Bromide can be formulated in various aqueous and

hydro-alcoholic solutions. Due to its surfactant nature, it can also be incorporated into creams,

gels, and other topical delivery systems.[5][6][7] The choice of formulation will depend on the

specific research question, whether it be for in vitro antimicrobial assays or for studies on

topical delivery and efficacy.

Mechanism of Action (General for QACs)
The primary mechanism of action for quaternary ammonium compounds like Dodeclonium
Bromide is the disruption of microbial cell membranes.[1][8] The positively charged quaternary

ammonium headgroup interacts with the negatively charged components of the bacterial cell

wall and membrane, such as phospholipids and teichoic acids. The hydrophobic alkyl chain

then penetrates the hydrophobic core of the cell membrane. This process leads to a loss of

membrane integrity, leakage of essential intracellular components, and ultimately, cell death.[1]
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General Mechanism of Action for Quaternary Ammonium Compounds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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